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Compound of Interest

Compound Name: 1-(Benzyloxy)-3-ethynylbenzene

Cat. No.: B163511

Essential Safety and Handling Guide for 1-
(Benzyloxy)-3-ethynylbenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
1-(Benzyloxy)-3-ethynylbenzene (CAS No. 128133-59-5). Adherence to these guidelines is
critical for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment
(PPE)

1-(Benzyloxy)-3-ethynylbenzene is classified with the following hazards:
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

The signal word for this chemical is Warning.[1] To mitigate these risks, the following personal
protective equipment is mandatory.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles/Glasses

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be necessary for splash
hazards.[2]

Skin Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Inspect before use and

dispose of properly.[3][4]

Protective Clothing

Laboratory coat, chemical-
resistant apron, or coveralls to

prevent skin contact.[5][6]

Footwear

Closed-toe shoes.[4]

Respiratory Protection

Respirator

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator is
required.[4][5]

Operational Handling and Storage

Proper handling and storage are crucial to maintain the stability of the compound and the

safety of laboratory personnel.
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Aspect

Guideline

Handling

Avoid contact with skin, eyes, and clothing.
Wash hands thoroughly after handling. Use only
in a well-ventilated area, preferably a chemical
fume hood.[1][7] Avoid breathing fumes, dust, or
vapors.[1] Minimize dust generation and

accumulation.[1]

Storage

Store in a tightly-closed container in a cool, dry,
well-ventilated area.[1] Keep away from
incompatible substances and sources of

ignition.[1]

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are critical.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

[5]

Skin Contact

Immediately flush skin with plenty of soap and
water for at least 15 minutes while removing
contaminated clothing.[1][5] Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing.[1] Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person.[3][5] Seek immediate

medical attention.[5]
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Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.

Action

Procedure

Spill Containment

Evacuate personnel from the area. Wear
appropriate PPE. Prevent further leakage or
spillage if safe to do so. Absorb the spill with
inert material (e.g., sand, vermiculite) and place
it in a suitable, closed container for disposal.[5]

Do not let the product enter drains.[1]

Waste Disposal

Dispose of contents and container to an
approved waste disposal plant in accordance
with local, state, and federal regulations.[1]
Contaminated clothing should be properly

disposed of as hazardous waste.[7]

Visual Safety Workflow

The following diagrams illustrate the essential safety workflows for handling 1-(Benzyloxy)-3-

ethynylbenzene.
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Handling Protocol for 1-(Benzyloxy)-3-ethynylbenzene

Preparation

Select PPE

Ensure Ventilation

Handle Compound

Store Properly

Post-Ha

[Decontaminate Area)
Dispose of Waste
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ndling

Click to download full resolution via product page

Caption: A workflow for the safe handling of 1-(Benzyloxy)-3-ethynylbenzene.
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Emergency Response for Exposure
Exposure Event

Routes of Exposure

Immediate Actions

Move to Fresh Air Flush with Water Rinse Eyes Rinse Mouth

If symptoms persist If irritation occurs

Click to download full resolution via product page

Caption: Emergency response procedures for exposure to 1-(Benzyloxy)-3-ethynylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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